Cas no 1111-72-4 (Carbon-13C dioxide)

• Product Name: Carbon-13C dioxide
• CAS No: 1111-72-4
• MF: CO₂
• MW: 45.0021553039551
• CID: 117423
• PubChem ID: 329758738
• Update Time: 2025-04-18

Carbon-13C dioxide Chemical and Physical Properties

Names and Identifiers

• Carbon-13C dioxide
• 13C Labeled carbon dioxide
• 13CO2
• (13C)Methanedione
• (13C)Carbon dioxide
• 13CO2 CALIBRANT GAS
• CARBON DIOXIDE (13C)
• CARBON DIOXIDE (13C, 10%)
• CARBON DIOXIDE (13C, 99%) (<2% 18O)
• CARBON-(13)C DIOXIDE, 99 (ATOM % (13)C)
• CARBON-13C DIOXIDE, 99 ATOM % 13C,<3 ATOM % 18O
• Carbon-13C dioxide, 35 atom % 13C
• carbon dioxide((13)C)
• carbon-13c-dioxide
• 1111-72-4
• carbon-(13)C dioxide
• ((13)C)carbon dioxide
• DTXSID90435908
• Carbon-13C dioxide, 30 atom % 13C
• Carbon-13C dioxide, 99 atom % 13C, <3 atom % 18O
• CHEBI:139538
• (13)CO2
• Carbon-13C dioxide, 10 atom % 13C
• Carbon-13C dioxide, 50 atom % 13C
• Carbon-13C dioxide, 99.93 atom % 16O, 99 atom % 13C
• ((13)C)methanedione
• CURLTUGMZLYLDI-OUBTZVSYSA-N

• MDL： MFCD00064513
• Inchi： 1S/CO2/c2-1-3/i1+1
• InChI Key： CURLTUGMZLYLDI-OUBTZVSYSA-N
• SMILES： O=[13C]=O

Computed Properties

• Exact Mass: 44.993184074g/mol
• Monoisotopic Mass: 44.993184074g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 18.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9

Experimental Properties

• Color/Form: Not determined
• Melting Point: −78 °C (subl.) (lit.)
• Solubility: Not determined

Carbon-13C dioxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H280
• Warning Statement： P410+P403
• Hazardous Material transportation number：UN1013 - class 2 - Carbon dioxide
• WGK Germany：nwg
• Safety Instruction： 9
• FLUKA BRAND F CODES：4.5
• Safety Term：Safety Statements 9RIDADR UN 1013 2.2WGK Germany 3F 4.5